Cas no 2229525-61-3 (2-methyl-2-(1,2,3-thiadiazol-4-yl)propanenitrile)

• Product Name: 2-methyl-2-(1,2,3-thiadiazol-4-yl)propanenitrile
• CAS No: 2229525-61-3
• MF: C₆H₇N₃S
• MW: 153.204879045486
• CID: 6282707
• PubChem ID: 165964365
• Update Time: 2025-06-11

2-methyl-2-(1,2,3-thiadiazol-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(1,2,3-thiadiazol-4-yl)propanenitrile
• EN300-1783905
• 2229525-61-3

• Inchi： 1S/C6H7N3S/c1-6(2,4-7)5-3-10-9-8-5/h3H,1-2H3
• InChI Key： KUHAOYUYAITMQH-UHFFFAOYSA-N
• SMILES： S1C=C(C(C#N)(C)C)N=N1

Computed Properties

• Exact Mass: 153.03606841g/mol
• Monoisotopic Mass: 153.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-methyl-2-(1,2,3-thiadiazol-4-yl)propanenitrile

Introduction to 2-methyl-2-(1,2,3-thiadiazol-4-yl)propanenitrile (CAS No: 2229525-61-3)

2-methyl-2-(1,2,3-thiadiazol-4-yl)propanenitrile, identified by the Chemical Abstracts Service Number (CAS No) 2229525-61-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiadiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a nitrile group and a methyl substituent in its molecular framework contributes to its unique chemical properties and potential applications in drug discovery.

The molecular structure of 2-methyl-2-(1,2,3-thiadiazol-4-yl)propanenitrile consists of a thiadiazole ring fused with a propanenitrile side chain, which is further substituted with a methyl group. This configuration imparts specific electronic and steric characteristics that make it a valuable scaffold for designing novel bioactive molecules. The thiadiazole moiety is particularly noteworthy due to its role as a pharmacophore in various therapeutic agents, including those targeting infectious diseases, inflammation, and cancer.

In recent years, there has been a surge in research focused on thiadiazole derivatives due to their demonstrated efficacy in modulating biological pathways. Studies have highlighted the potential of these compounds as inhibitors of enzymes such as kinases and phosphodiesterases, which are crucial in cellular signaling processes. The nitrile group in 2-methyl-2-(1,2,3-thiadiazol-4-yl)propanenitrile further enhances its reactivity, allowing for further functionalization and derivatization to tailor its biological profile.

One of the most compelling aspects of 2-methyl-2-(1,2,3-thiadiazol-4-yl)propanenitrile is its versatility in medicinal chemistry. Researchers have leveraged its structural features to develop compounds with enhanced pharmacokinetic properties and improved target specificity. For instance, modifications to the thiadiazole ring or the propanenitrile side chain can significantly alter the compound's solubility, metabolic stability, and binding affinity to biological targets. This flexibility makes it an attractive candidate for preclinical and clinical development.

The synthesis of 2-methyl-2-(1,2,3-thiadiazol-4-yl)propanenitrile involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the thiadiazole ring typically involves cyclocondensation reactions between appropriate precursors under controlled temperatures and inert atmospheres. Subsequent functionalization steps, such as the addition of the nitrile group and methyl substituent, demand careful optimization to ensure high yield and purity.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 2-methyl-2-(1,2,3-thiadiazol-4-yl)propanenitrile. Techniques such as flow chemistry and catalytic processes have been employed to improve reaction efficiency and reduce waste generation. These innovations not only enhance the sustainability of production but also make it more cost-effective for industrial applications.

The biological activity of 2-methyl-2-(1,2,3-thiadiazol-4-yl)propanenitrile has been extensively explored in various preclinical studies. Research has demonstrated its potential as an antimicrobial agent, with activity against both Gram-positive and Gram-negative bacteria. Additionally, it has shown promise as an anti-inflammatory compound by modulating cytokine production and inhibiting inflammatory pathways. These findings align with the broader efforts to develop novel therapeutics that address unmet medical needs.

In the realm of anticancer research, 2-methyl-2-(1,2,3-thiadiazol-4-yl)propanenitrile has emerged as a promising lead compound. Studies have indicated that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating stress signaling pathways. Furthermore, its ability to inhibit key enzymes involved in tumor proliferation makes it a candidate for further development into targeted cancer therapies.

The pharmacokinetic profile of 2-methyl-2-(1,2,3-thiadiazol-4-yl)propanenitrile is another area of active investigation. Researchers are evaluating its absorption, distribution, metabolism, excretion (ADME) properties to optimize dosing regimens and minimize potential side effects. Advances in computational modeling have facilitated the prediction of pharmacokinetic behavior before experimental validation， thereby accelerating drug development timelines.

Future directions in the study of CAS No 2229525-61-3, or (CAS NO: 2229525 - 61 - 3) as it is also referred to in some literature， include exploring its potential interactions with other therapeutic agents for combination therapy approaches。 Such combinations could enhance therapeutic efficacy while reducing resistance development， a critical consideration in long-term treatment strategies。

The role of computational chemistry in understanding the behavior of (CAS NO: 22295 - 61 - 3) cannot be overstated。 Molecular docking studies have provided insights into how this compound interacts with biological targets at an atomic level。 These insights are invaluable for designing derivatives with improved binding affinity or altered selectivity profiles。

The environmental impact of synthesizing and using (CAS NO: 22295 - 61 - 3) is also being considered。 Efforts are underway to develop greener synthetic routes that minimize hazardous waste generation。 Such initiatives align with global trends toward sustainable chemistry practices。

In conclusion， (CAS NO: 22295 - 61 - 3) represents a significant advancement in pharmaceutical chemistry。 Its unique structural features， coupled with its diverse biological activities， make it a compelling candidate for further research and development。 As our understanding of its mechanisms of action continues to grow， so too will its potential applications across multiple therapeutic areas。